3-chloro-N',N'-dimethylbenzohydrazide

• CAS No.: 67655-87-2
• Molecular Formula: C9H11ClN2O
• Molecular Weight: 198.65g/mol
• IUPAC Name: 3-chloro-N',N'-dimethylbenzohydrazide
• InChI: InChI=1S/C9H11ClN2O/c1-12(2)11-9(13)7-4-3-5-8(10)6-7/h3-6H,1-2H3,(H,11,13)
• InChI Key: TYCFJYATYKRMJK-UHFFFAOYSA-N
• SMILES: CN(C)NC(=O)C1=CC(=CC=C1)Cl
• solubility: 29.8 [ug/mL]

Description

3-Chloro-N',N'-dimethylbenzohydrazide is a substituted benzohydrazide featuring a chlorine atom at the 3-position of the benzene ring and two methyl groups attached to the hydrazide nitrogen. This compound belongs to a class of hydrazide derivatives known for their versatility in organic synthesis and biological applications. For example, 3-chloro-N,N-dimethylbenzamide (CAS 24167-52-0) shares the 3-chloro and dimethyl substitution pattern but differs in the absence of the hydrazide group, highlighting the importance of the -NH-N< moiety in reactivity and biological activity .

Comparison with Similar Compounds

Chloro vs. Nitro Groups

• 3-Chloro-N'-(4-fluorobenzylidene)benzohydrazide (1) (): This derivative exhibits a 3-chloro substituent and a fluorinated benzylidene group. Its IR spectrum shows a strong C=O stretch at 1665 cm⁻¹ and C=N stretch at 1600 cm⁻¹, typical for hydrazides. In contrast, 3-nitro-N'-(3-nitrobenzylidene)benzohydrazide (CAS 20167-49-1) features nitro groups, which are stronger electron-withdrawing substituents. Nitro derivatives often display enhanced thermal stability but reduced solubility in polar solvents compared to chloro analogs .

Dimethyl vs. Tert-Butyl Groups

• Tebufenozide (N-tert-butyl-N’-(4-ethylbenzoyl)-3,5-dimethylbenzohydrazide) (): A commercial pesticide with a bulky tert-butyl group, this compound demonstrates higher lipophilicity compared to N,N-dimethyl derivatives. The dimethyl groups in 3-chloro-N',N'-dimethylbenzohydrazide likely enhance solubility in organic solvents while maintaining moderate hydrophobicity for cellular uptake .

Antimicrobial Activity

• N-substituted-3-chloro-2-azetidinones (): Derived from chloro-substituted hydrazides, these compounds exhibit antibacterial activity against Staphylococcus aureus and Escherichia coli. The chloro group enhances electrophilicity, facilitating interactions with bacterial enzymes.

Crystallographic and Spectroscopic Differences

• 3-Chloro-N'-(2-chloro-benzylidene)benzohydrazide (): X-ray studies reveal planar hydrazide moieties and intramolecular hydrogen bonds (N–H⋯O). The chloro substituent at the 3-position induces steric hindrance, affecting crystal packing. Comparatively, 3,5-dimethylbenzohydrazide (CAS 27389-49-7) lacks chlorine, resulting in less dense molecular packing and lower melting points .

Data Tables

Table 1. Key Properties of Selected Benzohydrazides

Compound Name	Substituents	Molecular Weight (g/mol)	Biological Activity	Key Reference(s)
3-Chloro-N',N'-dimethylbenzohydrazide	3-Cl, N',N'-dimethyl	~214.66 (estimated)	Not reported
Tebufenozide	3,5-dimethyl, tert-butyl	352.45	Insect growth regulator
3-Chloro-N'-(4-fluorobenzylidene)benzohydrazide	3-Cl, 4-F-benzylidene	295.72	Xanthine oxidase inhibitor
3-Nitro-N'-(3-nitrobenzylidene)benzohydrazide	3-NO₂, 3-NO₂-benzylidene	314.25	Not reported

Table 2. Spectroscopic Comparison

Compound	IR C=O Stretch (cm⁻¹)	IR C=N Stretch (cm⁻¹)	NMR δ (NH) (ppm)
3-Chloro-N'-(4-fluorobenzylidene)benzohydrazide	1665	1600	11.96 (s)
N-Methyl-N-(6-chloro-7-methyl-1,1-dioxo-benzodithiazin-3-yl)hydrazine	1645 (C=N)	N/A	5.70 (s, NH₂)